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Compound of Interest

Compound Name: Ethyl 2-(3-bromophenyl)acetate

Cat. No.: B087286 Get Quote

An In-depth Technical Guide to Ethyl 2-(3-
bromophenyl)acetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential applications of Ethyl 2-(3-bromophenyl)acetate, a key intermediate in

organic synthesis.

Chemical Structure and IUPAC Name
Ethyl 2-(3-bromophenyl)acetate is an aromatic ester with a bromine atom substituted at the

meta position of the phenyl ring.

IUPAC Name: ethyl 2-(3-bromophenyl)acetate

Synonyms: Ethyl 3-Bromophenylacetate, Benzeneacetic acid, 3-bromo-, ethyl ester

CAS Number: 14062-30-7

Molecular Formula: C₁₀H₁₁BrO₂

SMILES: CCOC(=O)Cc1cccc(Br)c1
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**2. Physicochemical Properties
A summary of the key physical and chemical properties of Ethyl 2-(3-bromophenyl)acetate is

presented in the table below for easy reference and comparison.

Property Value Source(s)

Molecular Weight 243.1 g/mol [1][2][3]

Boiling Point

121 °C at 2 mmHg90.00°C -

92.00°C285.1 ± 15.0 °C at 760

mmHg

[4][5]

Density (Specific Gravity) 1.4 ± 0.1 g/cm³1.39 (20/20) [4][5]

Flash Point 126 °C126.2 ± 20.4 °C [4][5][6]

Refractive Index 1.536 [4][5][6]

Appearance

White or Colorless to Light

yellow powder to lump to clear

liquid

Storage
Sealed in dry, room

temperature
[7][8]

Experimental Protocol: Synthesis of Ethyl 2-(3-
bromophenyl)acetate
The following protocol details a common method for the synthesis of Ethyl 2-(3-
bromophenyl)acetate via the esterification of 3-bromophenylacetic acid.[7]

Materials:

3-bromophenylacetic acid (1.00 equiv)

Ethanol

Thionyl chloride (2.00 equiv)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b087286?utm_src=pdf-body
https://www.molport.com/shop/compound/Molport-008-766-840
https://m.chemicalbook.com/ProdSupplierGWCB52453193_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB52453193.htm
https://www.chemsrc.com/en/cas/14062-30-7_335703.html
https://www.finetechchem.com/product/prod_detail/FT-0649914
https://www.chemsrc.com/en/cas/14062-30-7_335703.html
https://www.finetechchem.com/product/prod_detail/FT-0649914
https://www.chemsrc.com/en/cas/14062-30-7_335703.html
https://www.finetechchem.com/product/prod_detail/FT-0649914
http://ww.chemblink.com/moreProducts/more14062-30-7.htm
https://www.chemsrc.com/en/cas/14062-30-7_335703.html
https://www.finetechchem.com/product/prod_detail/FT-0649914
http://ww.chemblink.com/moreProducts/more14062-30-7.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52453193.htm
https://www.bldpharm.com/products/14062-30-7.html
https://www.benchchem.com/product/b087286?utm_src=pdf-body
https://www.benchchem.com/product/b087286?utm_src=pdf-body
https://www.benchchem.com/product/b087286?utm_src=pdf-body
https://www.benchchem.com/product/b087286?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52453193.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl acetate

Water

Saturated saline solution

Anhydrous sodium sulfate

Equipment:

250 mL round-bottom flask

Stirring apparatus

Apparatus for heating under reflux

Rotary evaporator

Procedure:

To a 250 mL round-bottom flask, add 3-bromophenylacetic acid (e.g., 5 g, 23.25 mmol) and

ethanol (80 mL).

While stirring at 0 °C, slowly add thionyl chloride (e.g., 5.6 g, 46.28 mmol) dropwise.

Heat the reaction mixture to reflux and maintain for 2 hours.

After the reaction is complete, concentrate the mixture under reduced pressure to remove

the solvent.

Quench the reaction by adding water.

Extract the aqueous phase with ethyl acetate (3 x 30 mL).

Combine the organic layers and wash with saturated saline solution (50 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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The final product, ethyl 2-(3-bromophenyl)acetate, is obtained as a colorless oil (expected

yield: ~97%).[7]

Applications in Drug Discovery and Organic
Synthesis
Ethyl 2-(3-bromophenyl)acetate serves as a versatile intermediate in the synthesis of various

biologically active molecules. The presence of the bromine atom on the phenyl ring allows for

further functionalization through cross-coupling reactions, enabling the creation of diverse

chemical scaffolds.

Synthesis of Bioactive Heterocycles
Ethyl 2-(3-bromophenyl)acetate is a precursor for the synthesis of heterocyclic compounds

with potential therapeutic applications. For example, it can be used in the synthesis of

substituted thiazolidinediones and pyrido[3,2-e][6]thiazin-4-ones, which have been investigated

for their biological activities.[9]

Ethyl 2-(3-bromophenyl)acetate

Chemical Transformations
(e.g., amidation, cyclization)

Intermediate

Thiazolidinedione Derivatives

Leads to

Pyrido[1,3]thiazin-4-one Derivatives

Leads to

Evaluation of Biological Activity
(e.g., anticancer, antiparasitic)

Ethyl 2-(3-bromophenyl)acetate Human Olfactory Receptor
OR1A1

Binds to Cellular Response
(EC50 = 17.95 µM)

Activates
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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